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Introduction

Cis-pinic acid, a C9-dicarboxylic acid, is a significant product of the atmospheric oxidation of a-
pinene and (-pinene, which are among the most abundant biogenic volatile organic
compounds (BVOCs) emitted from terrestrial vegetation. Its discovery and subsequent
research have been pivotal in understanding the formation and growth of secondary organic
aerosols (SOASs), which have profound implications for air quality, climate, and human health.
This guide provides a comprehensive overview of the discovery, atmospheric formation, and
significance of cis-pinic acid, with a focus on quantitative data and experimental methodologies
for researchers and scientists in atmospheric chemistry and related fields.

Discovery of cis-Pinic Acid

The identification of cis-pinic acid in atmospheric aerosols was a significant step forward in
elucidating the chemical composition of SOAs.

« Initial Identification: Pinic acid was first identified as a product of the liquid-phase ozonolysis
of a-pinene in 1955.[1] However, its atmospheric relevance was not established until much
later.

e Smog Chamber Studies: In 1997, through a series of smog chamber experiments, cis-pinic
acid was identified as a condensed-phase product of the ozonolysis of both a-pinene and [3-
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pinene.[2] These studies were crucial in demonstrating that cis-pinic acid is a key component
of the aerosols formed from the oxidation of these monoterpenes.[1][2]

Atmospheric Significance

Cis-pinic acid plays a multifaceted role in the atmosphere, primarily contributing to the
formation and properties of secondary organic aerosols.

o SOA Formation: As a low-volatility compound, cis-pinic acid readily partitions into the particle
phase, contributing to the mass of SOAs.[2][3] It is considered a major component of SOA
formed from the ozonolysis of a-pinene.[4]

» New Particle Formation: Cis-pinic acid is believed to be a key precursor in the prompt
formation of new aerosol particles through nucleation.[5] Its interaction with other
atmospheric molecules, such as sulfuric acid, can enhance particle nucleation and growth.[6]

» Aerosol Properties: The presence of cis-pinic acid and other polar organic compounds in
aerosols can affect their physicochemical properties, such as their ability to act as cloud
condensation nuclei (CCN), thereby influencing cloud formation and the Earth's radiative
balance.

o Tracer for Biogenic SOA: Due to its specific biogenic precursors (a-pinene and (3-pinene),
cis-pinic acid is often used as a tracer for SOA originating from biogenic sources.[7]

Atmospheric Formation Pathways

The primary formation route of cis-pinic acid in the atmosphere is through the gas-phase
oxidation of a-pinene and (3-pinene by ozone (Os) and hydroxyl radicals (OH).

Ozonolysis of a-Pinene

The reaction of a-pinene with ozone is a major source of cis-pinic acid. The mechanism
involves the formation of a primary ozonide, which then decomposes into a Criegee
intermediate. Subsequent reactions of the Criegee intermediate lead to the formation of various
products, including cis-pinic acid.
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Caption: Formation pathway of cis-pinic acid from a-pinene ozonolysis.

Photooxidation by OH Radicals

The reaction of a-pinene with the hydroxyl radical (OH) is another significant pathway for the
formation of cis-pinic acid, especially during the daytime. This reaction proceeds through the
addition of OH to the double bond of a-pinene, followed by a series of reactions involving
oxygen and nitrogen oxides (NOX).

Quantitative Data

The following tables summarize key quantitative data related to cis-pinic acid.

Table 1: Phvsicochemical E ies of cis-Pinic Acid

Property Value Reference
Molecular Formula CoH1404 [8]

Molar Mass 186.20 g/mol

Melting Point 364.32 K [9]

) 14.75 kJ-mol~1 for cis-norpinic
Enthalpy of Fusion ] [9]
acid (a related compound)

Water Solubility 0.06 mol-dm~23 at 293.15 K [10]
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ble 2: heri : ¢ cis-Pinic Acid

. Concentration Measurement
Location . . Reference
Range (hg m~3) Period/Conditions
Amazon Rainforest Dry and wet seasons
_ 0.09-9 [11]
(ATTO site) (2018-2019)

Boreal Forest

(SMEAR |II station, Median: 7.7 (PM1) July-August 2005 [12]

Finland)

Xitou Forest (Taiwan) Up to 50 [12]

Precursor Oxidant Molar Yield (%) Conditions Reference

) Smog chamber
O-pinene Os 0.1-3 i [2]
experiments

i Smog chamber
B-pinene Os 0.1-3 ] [2]
experiments

Experimental Protocols

The study of cis-pinic acid in the atmosphere relies on a combination of laboratory experiments
and field measurements, utilizing sophisticated analytical techniques.

Aerosol Sample Collection

» High-Volume Samplers: Used to collect particulate matter on filters for subsequent offline
analysis.

 Particle-Into-Liquid Sampler (PILS): Allows for the collection of water-soluble components of
atmospheric aerosols with high time resolution.[13]

Chemical Analysis

A common workflow for the analysis of cis-pinic acid in aerosol samples is outlined below.
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Caption: Experimental workflow for the analysis of cis-pinic acid.

o Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive technique used for
the identification and quantification of volatile and semi-volatile organic compounds.[2][14]
[15][16] For the analysis of carboxylic acids like cis-pinic acid, a derivatization step (e.qg.,
methylation) is often required to increase their volatility.[17]

e High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): This technique
is well-suited for the analysis of polar, non-volatile compounds like cis-pinic acid without the
need for derivatization.[2][18] Electrospray ionization (ESI) is a commonly used soft
ionization technique in this context.
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Smog Chamber Studies

Atmospheric simulation chambers, or smog chambers, are large reactors used to study
atmospheric chemical reactions under controlled conditions. For cis-pinic acid research, these
chambers are used to:

« Inject known concentrations of precursors (a-pinene, B-pinene) and oxidants (Os, OH
precursors).

» Allow the reactions to proceed under controlled temperature, humidity, and light conditions.

e Monitor the formation of gas-phase and particle-phase products, including cis-pinic acid,
using various analytical instruments.[2]

Role in New Particle Formation

Cis-pinic acid is a key player in the initial stages of atmospheric aerosol formation, a process
known as nucleation.
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Caption: The role of cis-pinic acid in new particle formation and growth.

e Nucleation with Sulfuric Acid: Quantum chemical calculations have shown that cis-pinic acid
can nucleate with sulfuric acid (SA) molecules.[6] The hydrolysis of cis-pinonic acid (a
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related compound) can be catalyzed by sulfuric acid, increasing the content of its
hydrolysate which then promotes particle nucleation.[6]

Conclusion

The discovery and subsequent investigation of cis-pinic acid have been instrumental in
advancing our understanding of the atmospheric chemistry of biogenic volatile organic
compounds and their role in the formation of secondary organic aerosols. As a major oxidation
product of a- and B-pinene, it significantly contributes to the mass of atmospheric aerosols and
is involved in the crucial process of new particle formation. The analytical techniques and
experimental protocols developed for its study continue to be refined, enabling more accurate
guantification of its atmospheric abundance and a deeper understanding of its formation and
transformation pathways. Future research will likely focus on further elucidating the complex
multiphase chemistry of cis-pinic acid and its impact on the climate and air quality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://pubs.acs.org/doi/10.1021/acs.jpca.4c02075
https://iris.cnr.it/retrieve/22ed4e41-fa2f-46c6-b1ca-a49c1d5fe6dd/acp-23-809-2023.pdf
https://www.researchgate.net/figure/Concentrations-of-pinic-and-pinonic-acids-in-comparison-to-previous-studies-at-the-SMEAR_tbl1_264741873
https://www.researchgate.net/figure/concentrations-of-a-pinene-cis-pinonic-acid-pinic-acid-and-pinonaldehyde-in-samples_fig5_264891166
https://pubs.rsc.org/en/content/articlelanding/2007/cc/b617130c
https://pubs.rsc.org/en/content/articlelanding/2007/cc/b617130c
https://pubmed.ncbi.nlm.nih.gov/17377671/
https://pubmed.ncbi.nlm.nih.gov/17377671/
https://pubs.rsc.org/en/content/articlelanding/2007/cp/b709880d
https://pubs.rsc.org/en/content/articlelanding/2007/cp/b709880d
https://pubs.acs.org/doi/10.1021/jp4093018
https://acp.copernicus.org/articles/23/809/2023/
https://acp.copernicus.org/articles/23/809/2023/
https://www.benchchem.com/product/b124750#discovery-and-atmospheric-significance-of-cis-pinic-acid
https://www.benchchem.com/product/b124750#discovery-and-atmospheric-significance-of-cis-pinic-acid
https://www.benchchem.com/product/b124750#discovery-and-atmospheric-significance-of-cis-pinic-acid
https://www.benchchem.com/product/b124750#discovery-and-atmospheric-significance-of-cis-pinic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b124750?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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